[(1,4-dimethyl-1H-pyrazol-5-yl)methyl](hexyl)amine

• Molecular Formula: C12H23N3
• Molecular Weight: 209.33 g/mol
• IUPAC Name: N-[(2,4-dimethylpyrazol-3-yl)methyl]hexan-1-amine
• InChI: InChI=1S/C12H23N3/c1-4-5-6-7-8-13-10-12-11(2)9-14-15(12)3/h9,13H,4-8,10H2,1-3H3
• InChI Key: HEVBUWDWYYSGDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNCC1=C(C=NN1C)C

Description

(1,4-dimethyl-1H-pyrazol-5-yl)methylamine is a compound that belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,4-dimethyl-1H-pyrazol-5-yl)methylamine typically involves the reaction of 1,4-dimethyl-1H-pyrazole with hexylamine. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and under controlled temperature conditions. The process may involve the use of catalysts to enhance the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of (1,4-dimethyl-1H-pyrazol-5-yl)methylamine may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction conditions and scalability. The use of automated systems can also improve the efficiency and consistency of the production process.

Chemical Reactions Analysis

Types of Reactions

(1,4-dimethyl-1H-pyrazol-5-yl)methylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of (1,4-dimethyl-1H-pyrazol-5-yl)methylamine include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure optimal yields.

Major Products Formed

The major products formed from the reactions of (1,4-dimethyl-1H-pyrazol-5-yl)methylamine depend on the type of reaction. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

(1,4-dimethyl-1H-pyrazol-5-yl)methylamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as organic photovoltaics and photonic crystals.

Mechanism of Action

The mechanism of action of (1,4-dimethyl-1H-pyrazol-5-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1,4-dimethyl-1H-pyrazol-5-yl)methylamine include other pyrazole derivatives, such as:

• 1,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine
• 3,5-dimethylpyrazole

Uniqueness

(1,4-dimethyl-1H-pyrazol-5-yl)methylamine is unique due to its specific substitution pattern and the presence of a hexylamine group. This structural uniqueness can confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.